Clofedanol, (R)-

Specification

• CAS No.: 179764-48-8
• Molecular Formula: C17H20ClNO
• Molecular Weight: 289.8 g/mol
• IUPAC Name: (1R)-1-(2-chlorophenyl)-3-(dimethylamino)-1-phenylpropan-1-ol
• Standard InChI: InChI=1S/C17H20ClNO/c1-19(2)13-12-17(20,14-8-4-3-5-9-14)15-10-6-7-11-16(15)18/h3-11,20H,12-13H2,1-2H3/t17-/m1/s1
• Standard InChI Key: WRCHFMBCVFFYEQ-QGZVFWFLSA-N
• Isomeric SMILES: CN(C)CC[C@@](C1=CC=CC=C1)(C2=CC=CC=C2Cl)O
• SMILES: CN(C)CCC(C1=CC=CC=C1)(C2=CC=CC=C2Cl)O
• Canonical SMILES: CN(C)CCC(C1=CC=CC=C1)(C2=CC=CC=C2Cl)O

Introduction

Clofedanol, also known as chlophedianol, is a centrally acting cough suppressant used primarily for the symptomatic relief of nonproductive coughs. It is marketed under various brand names, including Ulone in Canada and Ninjacof in the United States. Despite its widespread use, detailed information specifically on the "(R)-" enantiomer is limited, as most literature refers to the racemic mixture. This article will provide an overview of clofedanol, focusing on its general properties, pharmacology, and available research findings.

Mechanism of Action

The exact mechanism by which clofedanol suppresses cough is not fully understood, but it is known to act centrally on the brain's cough center. Unlike some other antitussive drugs, it binds poorly to the sigma-1 receptor.

Clinical Use

Clofedanol is used for the symptomatic relief of acute coughs associated with minor throat and bronchial irritation, often due to colds or inhaled irritants. It is available in various formulations, including syrups and tablets.

Efficacy and Safety

Clinical trials have compared clofedanol with other antitussive agents. For example, a study comparing isoaminile citrate with chlophedianol hydrochloride found both drugs to be effective in suppressing cough, though isoaminile had a longer duration of action. Side effects of clofedanol include allergic reactions, drowsiness, and gastrointestinal disturbances.

Analytical Methods

Research has focused on developing precise analytical methods for chlophedianol hydrochloride. A study using UPLC demonstrated high precision and accuracy in detecting the compound, with a correlation coefficient of 0.9965 for the calibration curve.

Analytical Parameter	Value
Calibration Range	20-100 µg/mL
Correlation Coefficient	0.9965
Interday Precision (% RSD)	0.14%